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Compound of Interest

Compound Name:
4-Isopropoxy-3-

(methoxymethyl)benzaldehyde

CAS No.: 947012-59-1

Cat. No.: B1322182

Get Quote

Technical Guide for Drug Development & Analytical Chemistry

Executive Summary & Chemical Identity[1][2][3][4]
4-Isopropoxy-3-(methoxymethyl)benzaldehyde (CAS: 947012-59-1) is a specialized

intermediate used in the synthesis of advanced pharmaceutical ingredients (APIs), particularly

in the development of phosphodiesterase 4 (PDE4) inhibitors and non-steroidal anti-

inflammatory drugs (NSAIDs).[1][2] Its structural uniqueness lies in the coexistence of a labile

isopropoxy ether and a chemically versatile methoxymethyl ether on the benzaldehyde core.[1]

[2]

This guide provides a rigorous structural elucidation framework, moving beyond basic

characterization to address the specific analytical challenges posed by its ether-rich scaffold.[1]

[2]
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Property Specification

CAS Number 947012-59-1

IUPAC Name
3-(Methoxymethyl)-4-(propan-2-

yloxy)benzaldehyde

Molecular Formula C₁₂H₁₆O₃

Molecular Weight 208.25 g/mol

Appearance Colorless to pale yellow viscous oil (typically)

Solubility
Soluble in DMSO, Methanol, Chloroform,

Dichloromethane

Structural Elucidation Strategy
The validation of this molecule requires confirming three distinct functionalities: the aldehyde

carbonyl, the isopropoxy chain, and the methoxymethyl (MOM-like) ether.[1][2] The primary

analytical risk is distinguishing the methoxymethyl group from a simple methoxy group or an

impurity derived from hydrolysis.[1][2]

Analytical Workflow
The following diagram outlines the logical flow for confirming the structure and purity of the

compound.

Crude/Purified Sample LC-MS Analysis
(MW Confirmation)

Step 1: Mass Check 1H NMR
(Proton Connectivity)

Step 2: Functional Groups 13C NMR
(Carbon Skeleton)

Step 3: Carbon Count NOESY/ROESY
(Spatial Proximity)

Step 4: Isomer Check
Validated Structure

Release

Click to download full resolution via product page

Figure 1: Step-by-step analytical workflow for structural validation.

Spectroscopic Analysis (The Core)
Mass Spectrometry (LC-MS)[1][2][4]

Ionization Mode: ESI+ (Electrospray Ionization, Positive Mode)[1][2]
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Expected Signal:

[M+H]⁺: 209.26 m/z[1][2]

[M+Na]⁺: 231.25 m/z[1][2]

Fragmentation Risk: The isopropoxy group is prone to in-source fragmentation (loss of

propene, -42 Da), often showing a peak at 167.2 m/z (phenol derivative).[1][2] Do not

mistake this for the parent mass.[1][2]

Nuclear Magnetic Resonance (NMR)
The NMR spectrum is the definitive tool for distinguishing this molecule from its isomers (e.g.,

3-isopropoxy-4-methoxymethyl...).[1][2]

Predicted 1H NMR Data (400 MHz, CDCl₃)
Note: Chemical shifts (δ) are estimates based on electronic shielding effects of the

benzaldehyde core.
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Position Group
Shift (δ
ppm)

Multiplicity Integration
Assignment
Logic

CHO Aldehyde 9.85 Singlet (s) 1H

Characteristic

aldehyde

proton.[1][2]

Ar-H2 Aromatic 7.85
Doublet (d,

J~2Hz)
1H

Ortho to

CHO, meta to

alkoxy.[1][2]

Deshielded

by C=O.[1][2]

Ar-H6 Aromatic 7.75 dd (J~8, 2Hz) 1H

Ortho to

CHO.[1][2]

Deshielded.

Ar-H5 Aromatic 7.00
Doublet (d,

J~8Hz)
1H

Ortho to

isopropoxy.[1]

[2] Shielded

by ether

oxygen.[1][2]

O-CH Isopropoxy 4.70
Septet

(J~6Hz)
1H

Methine

proton next to

oxygen.[1][2]

CH₂
Methoxymeth

yl
4.55 Singlet (s) 2H

Benzylic

ether protons.

[1][2] Critical

diagnostic

peak.

OCH₃
Methoxymeth

yl
3.45 Singlet (s) 3H

Aliphatic

methoxy

(distinct from

Ar-OMe at

~3.8).[1][2]

CH₃ Isopropoxy 1.40 Doublet

(J~6Hz)

6H Gem-

dimethyl
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group.[1][2]

Critical Distinction: Methoxy vs. Methoxymethyl
A common error is misidentifying the methoxymethyl (MOM) group as a simple methoxy group.

[1][2]

Ar-OCH₃: Appears at ~3.8-3.9 ppm.[1][2]

Ar-CH₂-OCH₃: The CH₂ appears at ~4.5 ppm and the OCH₃ at ~3.4 ppm.[1][2]

Observation: If you see a singlet at 3.8 ppm, you have the wrong molecule (likely 4-

isopropoxy-3-methoxybenzaldehyde).[1][2]

13C NMR & DEPT[1][2]
Carbonyl (C=O): ~190.5 ppm.[1][2][3]

Aromatic C-O: Two peaks at ~160 ppm (C4) and ~128 ppm (C3).[1][2]

Benzylic CH₂: ~68-70 ppm (Downfield due to oxygen).[1][2]

Isopropoxy CH: ~71 ppm.[1][2]

Aliphatic OMe: ~58 ppm.[1][2]

Isopropoxy CH₃: ~22 ppm.[1][2]

Visualizing Connectivity (HMBC)[1][2]
Heteronuclear Multiple Bond Correlation (HMBC) is essential to prove the methoxymethyl

group is attached to the ring and not an impurity.[1][2]
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Figure 2: Key HMBC correlations required to confirm regiochemistry.

Synthesis & Impurity Profiling[1][2]
Understanding the synthesis route helps anticipate impurities.[1][2] This molecule is typically

synthesized via chloromethylation or from a hydroxymethyl precursor.[1][2]

Route A: From 3-Hydroxymethyl-4-
isopropoxybenzaldehyde[1][2][6]

Precursor: 3-(Hydroxymethyl)-4-isopropoxybenzaldehyde.[1][2][4]

Reagent: Methyl iodide (MeI) / NaH or Dimethyl sulfate.

Key Impurity: Unreacted alcohol (Broad OH stretch in IR, loss of 3.45 ppm singlet in NMR).

[1][2]

Route B: Chloromethylation (Blanc Reaction)[1][2]
Precursor: 4-Isopropoxybenzaldehyde.[1][2][5][6][4][7]

Reagent: HCHO / HCl (forms -CH₂Cl), then MeOH/Base.

Key Impurity:Bis-chloromethyl ether (Carcinogenic risk, monitor strictly) or Dimer formation

(two rings linked by a methylene bridge).[1][2]
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Stability Warning
Acid Sensitivity: The methoxymethyl (MOM) ether is acid-labile.[1][2] Exposure to strong

acids (HCl, TFA) will hydrolyze the ether back to the alcohol or form a polymeric benzyl

cation species.[1][2]

Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C.

Experimental Protocol: Purity Check (HPLC)
Objective: Quantify purity and detect the "des-methyl" impurity (alcohol form).

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).[1][2]

Mobile Phase A: Water + 0.1% Formic Acid.[1][2]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][2]

Gradient:

0-2 min: 5% B[1][2]

2-15 min: 5% -> 95% B[1][2]

15-20 min: 95% B[1][2]

Detection: UV at 254 nm (aromatic ring) and 280 nm (aldehyde).[1][2]

Retention Time Logic:

The target molecule (ether) is less polar than the alcohol precursor.[1][2]

Order of Elution: Alcohol Impurity → Target Molecule → Dimer Impurities.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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